Cas no 53733-52-1 (21-Dehydro Fluocortolone)

21-Dehydro Fluocortolone is a synthetic corticosteroid derivative with notable anti-inflammatory and immunosuppressive properties. Its chemical structure, featuring a 21-dehydro modification, enhances metabolic stability and potency compared to its parent compound, Fluocortolone. This modification reduces systemic side effects while maintaining therapeutic efficacy, making it suitable for dermatological and topical applications. The compound exhibits strong glucocorticoid receptor affinity, ensuring targeted action with minimized mineralocorticoid activity. Its stability profile allows for formulation versatility in creams, ointments, and other delivery systems. Researchers value 21-Dehydro Fluocortolone for its predictable pharmacokinetics and consistent performance in preclinical studies, supporting its potential in treating inflammatory skin conditions.
21-Dehydro Fluocortolone structure
21-Dehydro Fluocortolone structure
Product Name:21-Dehydro Fluocortolone
CAS No:53733-52-1
MF:C22H27FO4
MW:374.445790529251
CID:1065464
PubChem ID:86735083
Update Time:2025-10-23

21-Dehydro Fluocortolone Chemical and Physical Properties

Names and Identifiers

    • 21-Dehydro Fluocortolone
    • SCHEMBL11691682
    • HLLANYZJFMWLER-ULHLPKEOSA-N
    • 53733-52-1
    • 6alpha-fluoro-11beta-hydroxy-3,20-dioxo-16alpha-methyl-1,4-pregnadien-21-al
    • 2-[(6S,8S,9S,10R,11S,13S,14S,16R,17S)-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde
    • Inchi: 1S/C22H27FO4/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-21(15,2)20(13)17(26)9-22(14,3)19(11)18(27)10-24/h4-5,7,10-11,13-14,16-17,19-20,26H,6,8-9H2,1-3H3/t11-,13+,14+,16+,17+,19-,20-,21+,22+/m1/s1
    • InChI Key: HLLANYZJFMWLER-ULHLPKEOSA-N
    • SMILES: F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@H](C(C=O)=O)[C@H](C)C[C@H]3[C@@H]2C1)O)=O

Computed Properties

  • Exact Mass: 374.18900
  • Monoisotopic Mass: 374.18933750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.44000
  • LogP: 2.84330

21-Dehydro Fluocortolone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D229440-1mg
21-Dehydro Fluocortolone
53733-52-1
1mg
$ 316.00 2023-04-17
TRC
D229440-10mg
21-Dehydro Fluocortolone
53733-52-1
10mg
$ 2463.00 2023-04-17
TRC
D229440-2.5mg
21-Dehydro Fluocortolone
53733-52-1
2.5mg
$ 800.00 2023-09-08

Additional information on 21-Dehydro Fluocortolone

21-Dehydro Fluocortolone: A Comprehensive Overview

The compound with CAS No 53733-52-1, commonly referred to as 21-Dehydro Fluocortolone, is a significant molecule in the field of steroid chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In recent years, advancements in synthetic methodologies and biological studies have shed light on its mechanisms of action and efficacy in various disease models.

21-Dehydro Fluocortolone is a derivative of fluocortolone, a well-known synthetic glucocorticoid. The removal of the 21-hydroxy group introduces distinct chemical and pharmacological characteristics. This modification enhances its stability and bioavailability, making it a promising candidate for targeted therapies. Recent studies have explored its anti-inflammatory and immunomodulatory effects, particularly in chronic inflammatory conditions such as arthritis and allergic disorders.

The synthesis of 21-Dehydro Fluocortolone involves a multi-step process that includes hydrolysis, oxidation, and purification steps. Researchers have optimized these steps to achieve higher yields and purities, ensuring consistent quality for preclinical and clinical studies. The compound's chemical structure has been extensively characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its identity and purity.

From a pharmacological perspective, 21-Dehydro Fluocortolone exhibits potent anti-inflammatory activity by modulating the NF-kB pathway and inhibiting cytokine production. Recent in vitro studies have demonstrated its ability to suppress pro-inflammatory markers such as TNF-alpha and IL-6 in macrophage cell lines. In vivo experiments using animal models of inflammation have further validated its efficacy, with notable reductions in edema and histopathological scores.

The clinical potential of 21-Dehydro Fluocortolone is currently being explored in phase II clinical trials for the treatment of moderate-to-severe psoriasis. Early results indicate favorable safety profiles with minimal systemic side effects compared to traditional glucocorticoids. This has positioned it as a potential first-line therapy for patients who are unresponsive to conventional treatments.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the therapeutic effects of 21-Dehydro Fluocortolone. Investigators are also exploring its potential application in other inflammatory conditions, such as inflammatory bowel disease (IBD) and asthma. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound.

In conclusion, 21-Dehydro Fluocortolone (CAS No 53733-52-1) represents a significant advancement in the field of steroid-based therapeutics. Its unique chemical properties, robust preclinical data, and promising clinical outcomes underscore its potential as a next-generation anti-inflammatory agent. Continued research will undoubtedly unlock new insights into its therapeutic applications, benefiting patients worldwide.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent